Cas no 1598419-92-1 (Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, ethyl ester)

• Product Name: Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, ethyl ester
• CAS No: 1598419-92-1
• MF: C₁₀H₁₂F₃N₃O₂
• MW: 263.21639251709
• CID: 6360409
• PubChem ID: 154392091
• Update Time: 2025-06-11

Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, ethyl ester
• 1598419-92-1
• FOJYUANLXFOFSI-UHFFFAOYSA-N
• EN300-6512339
• Ethyl 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
• ethyl 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate

• Inchi： 1S/C10H12F3N3O2/c1-2-18-8(17)7-6-5-14-3-4-16(6)9(15-7)10(11,12)13/h14H,2-5H2,1H3
• InChI Key： FOJYUANLXFOFSI-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)N=C(C(F)(F)F)N1CCNC2

Computed Properties

• Exact Mass: 263.08816112g/mol
• Monoisotopic Mass: 263.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 360.8±42.0 °C(Predicted)
• pka: 7.47±0.20(Predicted)

Additional information on Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, ethyl ester

Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, ethyl ester (CAS No. 1598419-92-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, ethyl ester, identified by the CAS number 1598419-92-1, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to the imidazopyrazine scaffold, a class of molecules known for their diverse pharmacological properties and biological activities. The presence of a tetrahydropyran ring, a trifluoromethyl substituent at the 3-position, and an ethyl ester functionality at the 1-position endows this molecule with unique electronic and steric characteristics that make it a promising candidate for further exploration in drug discovery.

The imidazopyrazine core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, this scaffold has been extensively studied for its potential as an inhibitor of enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The trifluoromethyl group is a key pharmacophore that enhances metabolic stability and binding affinity by increasing lipophilicity and electronic modulation. Additionally, the ethyl ester moiety can be hydrolyzed to yield a free carboxylic acid, which may alter the compound's solubility and bioavailability in biological systems.

In recent years, there has been a surge in research focusing on imidazopyrazine derivatives as novel therapeutic agents. Studies have demonstrated that these compounds exhibit inhibitory activity against several enzymes implicated in disease mechanisms. For instance, derivatives of imidazo[1,5-a]pyrazine have shown promise in targeting Janus kinases (JAKs), which play a crucial role in cytokine signaling pathways associated with autoimmune disorders. The specific substitution pattern of CAS No. 1598419-92-1, particularly the 3-(trifluoromethyl) group and the tetrahydro ring system, may confer selectivity for certain JAK isoforms over others, thereby minimizing off-target effects.

The ethyl ester derivative of this compound could serve as a versatile intermediate in synthetic chemistry for generating more complex analogs with tailored biological properties. The ester functionality can be readily modified through hydrolysis or amidation reactions to introduce additional pharmacophores or improve pharmacokinetic profiles. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel small-molecule inhibitors.

Advances in computational chemistry have further accelerated the exploration of imidazopyrazine-based compounds like CAS No. 1598419-92-1. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and optimize lead structures before experimental synthesis. These computational approaches have identified key interactions between the trifluoromethyl group, the carboxylic acid core, and potential target proteins, providing insights into how structural modifications might enhance therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the imidazopyrazine ring system, protection-deprotection strategies to handle reactive functional groups such as the ester moiety, and selective fluorination techniques to introduce the crucial trifluoromethyl group. These synthetic routes underscore the importance of advanced catalytic systems and transition-metal-mediated reactions in constructing complex heterocycles efficiently.

In conclusion,Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-, ethyl ester (CAS No. 1598419-92-1) represents a structurally sophisticated molecule with significant potential in drug discovery. Its unique combination of substituents—namely the tetrahydropyran ring, the electron-withdrawing trifluoromethyl group, and the versatile ethyl ester functionality—makes it an excellent candidate for further exploration as an inhibitor or modulator of biological pathways relevant to human health and disease. As research continues to uncover new therapeutic applications for imidazopyrazine derivatives,CAS No. 1598419-92-1 is poised to play a pivotal role in developing next-generation pharmaceuticals.